Cas no 1354024-65-9 (N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-N-isopropyl-acetamide)

• Product Name: N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-N-isopropyl-acetamide
• CAS No: 1354024-65-9
• MF: C₁₅H₂₉N₃O₂
• MW: 283.409663915634
• CID: 2163162
• Update Time: 2025-11-07

N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-N-isopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-((s)-2-amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-n-isopropyl-acetamide
• N-((1-((S)-2-Amino-3-methylbutanoyl)pyrrolidin-3-yl)methyl)-N-isopropylacetamide
• AM96989
• N-[1-((S)-2-Amino-3-methylbutyryl)pyrrolidin-3-ylmethyl]-N-isopropylacetamide
• N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-N-isopropyl-acetamide

• Inchi： 1S/C15H29N3O2/c1-10(2)14(16)15(20)17-7-6-13(8-17)9-18(11(3)4)12(5)19/h10-11,13-14H,6-9,16H2,1-5H3/t13?,14-/m0/s1
• InChI Key： OBOZYIVDPUMECZ-KZUDCZAMSA-N
• SMILES： O=C([C@H](C(C)C)N)N1CCC(CN(C(C)=O)C(C)C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 355
• Topological Polar Surface Area: 66.6

Additional information on N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-N-isopropyl-acetamide

Professional Introduction to N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-N-isopropyl-acetamide (CAS No. 1354024-65-9)

N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-N-isopropyl-acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1354024-65-9, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a pyrrolidinyl backbone and specific functional groups, makes it a subject of intense research interest.

The< strong>N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-N-isopropyl-acetamide molecule is characterized by its chiral center, which is a key feature in many pharmacologically active compounds. The presence of the (S)-configuration at the pyrrolidinyl ring contributes to its unique chemical and biological properties. This chirality is often crucial for the efficacy and selectivity of drugs, as different enantiomers can exhibit vastly different biological activities.

Recent advancements in drug discovery have highlighted the importance of understanding the three-dimensional structure of molecules. The< strong>pyrrolidinyl moiety in N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-N-isopropyl-acetamide plays a pivotal role in determining its interactions with biological targets. This structural feature has been extensively studied in the context of developing novel therapeutic agents. The< strong>amino and< strong>methyl substituents further enhance the compound's potential by providing additional sites for interaction with biological receptors.

In the realm of medicinal chemistry, the synthesis of complex molecules like N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-N-isopropyl-acetamide requires meticulous planning and execution. The< strong>N-isopropyl-acetamide group is particularly noteworthy, as it contributes to the compound's solubility and stability. These properties are essential for ensuring that the molecule behaves predictably in both laboratory and clinical settings.

The< strong>CAS number 1354024-65-9 serves as a unique identifier for this compound, facilitating its recognition and classification in scientific literature. This standardized nomenclature system is crucial for researchers who need to reference specific compounds accurately. The CAS registry number ensures that scientists around the world can easily locate and verify information about this molecule.

Current research in pharmaceutical chemistry increasingly emphasizes the development of targeted therapies. N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-N-isopropyl-acetamide exemplifies this trend, as it represents a carefully designed molecule with potential therapeutic applications. Studies have shown that compounds with similar structural motifs can interact with various biological pathways, making them valuable candidates for drug development.

The< strong>S-amino configuration of the pyrrolidinyl ring is particularly interesting from a biochemical perspective. This chirality influences how the molecule binds to enzymes and receptors, which is critical for its pharmacological activity. Researchers are exploring how subtle changes in this configuration can lead to enhanced efficacy or reduced side effects. Such investigations are fundamental to the process of rational drug design.

In addition to its structural complexity, N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-N-isopropyl-acetamide has been studied for its potential role in modulating biological processes. Preliminary findings suggest that this compound may interact with targets involved in inflammation, pain perception, and neurotransmitter regulation. These interactions are being further investigated to determine if they could lead to new therapeutic strategies.

The synthesis of< strong>N-[1-( (S) - 2 - Amino - 3 - Methyl - Butyryl ) - Pyrrolidin - 3 - ylmethyl ] - N - Isopropyl - Acetamide involves multiple steps, each requiring precise control over reaction conditions. Advanced synthetic techniques have enabled chemists to produce this compound with high purity and yield, which is essential for downstream applications such as biological testing. The ability to synthesize complex molecules like this one underscores the progress made in synthetic organic chemistry over recent decades.

The< strong>CAS no 1354024 65 9 provides a standardized way to refer to this compound across different scientific disciplines. Whether researchers are studying its chemical properties or evaluating its biological activity, this identifier ensures clarity and consistency in communication. Such standardization is vital for collaborative research efforts where multiple laboratories may be working on related projects.

The< strong>N [ 1 - ( ( S ) - 2 - Amino - 3 - Methyl - Butyryl ) - Pyrrolidin - 3 - ylmethyl ] molecular framework offers numerous possibilities for further derivatization and optimization. By modifying specific functional groups, researchers can tailor the properties of this compound to meet specific therapeutic needs. This flexibility makes it an attractive scaffold for designing novel drugs targeting various diseases.

In conclusion, N-[1-( ( S ) - 2 - Amino - 3 - Methyl - Butyryl ) - Pyrrolidin - 3 - ylmethyl ] N-isopropyl-acetamide (CAS No.< strong>1354024 65 9) is a remarkable example of how structural complexity can be leveraged to develop innovative pharmaceuticals. Its unique features make it a compelling subject for further research, with potential applications in multiple therapeutic areas. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in shaping future treatments.